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Compound of Interest

Compound Name: Stachartin C

Cat. No.: B15593284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Stachartin C is a naturally occurring phenylspirodrimane, a class of meroterpenoids, isolated

from the fungus Stachybotrys chartarum. Phenylspirodrimanes are known for their diverse and

potent biological activities, including immunosuppressive, cytotoxic, and enzyme inhibitory

effects. This technical guide provides a comprehensive overview of the available scientific

information on Stachartin C, including its chemical properties, and biological activities, with a

focus on data relevant to research and drug development.

Chemical and Physical Properties
Stachartin C is an amino acid derivative of stachybotrylactam, specifically a valine derivative.

[1] Its fundamental properties are summarized in the table below.

Property Value Reference

Molecular Formula C₂₉H₄₁NO₆ [1]

CAS Number 1978388-56-5 [1]

Molecular Weight 499.64 g/mol [1]

Note: Detailed spectroscopic data (¹H-NMR, ¹³C-NMR, IR, Mass Spectrometry) for Stachartin
C are not readily available in the public domain at the time of this publication. Researchers are

advised to consult the primary literature that first reported its isolation for this information.
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Biological Activity
While specific biological activity data for Stachartin C is limited in publicly accessible literature,

the broader class of phenylspirodrimanes (PSDs) from Stachybotrys chartarum has been

shown to exhibit significant cytotoxic effects against various cancer cell lines. For instance,

related compounds, stachybochartins, have demonstrated cytotoxicity against MDA-MB-231

breast cancer cells and U-2OS osteosarcoma cells, with IC₅₀ values in the micromolar range.

[2]

Compound
Class

Activity Cell Lines IC₅₀ (µM) Reference

Phenylspirodrima

nes

(Stachybochartin

s)

Cytotoxicity
MDA-MB-231

(Breast Cancer)
4.5 - 21.7 [2]

U-2OS

(Osteosarcoma)
4.5 - 21.7 [2]

Note: The IC₅₀ values presented are for related compounds and may not be representative of

Stachartin C's specific activity. Further research is required to determine the precise cytotoxic

profile of Stachartin C.

Experimental Protocols
A detailed, specific experimental protocol for the isolation of Stachartin C is not available in the

reviewed literature. However, a general methodology for the isolation of phenylspirodrimanes

from Stachybotrys chartarum cultures can be outlined as follows.

General Protocol for Phenylspirodrimane Isolation:

Cultivation:Stachybotrys chartarum is cultured on a suitable solid or liquid medium to

promote the production of secondary metabolites.

Extraction: The fungal biomass and culture medium are extracted with an organic solvent,

such as ethyl acetate or methanol, to isolate the crude mixture of metabolites.
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Chromatographic Separation: The crude extract is subjected to a series of chromatographic

techniques to separate the individual compounds. This typically involves:

Column Chromatography: Initial separation based on polarity using silica gel or other

stationary phases.

High-Performance Liquid Chromatography (HPLC): Further purification of fractions to yield

pure compounds. Reverse-phase HPLC is commonly employed.

Structure Elucidation: The structure of the isolated compounds is determined using

spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).

Biosynthetic Pathway
Stachartin C, as a phenylspirodrimane, is a meroterpenoid synthesized through a hybrid

polyketide-terpenoid biosynthetic pathway.

Polyketide Pathway Orsellinic Acid
Derivative

Terpenoid Pathway Farnesyl
Pryrophosphate (FPP)

Meroterpenoid Core
Structure Stachartin C

Enzymatic
Modifications

Click to download full resolution via product page

Biosynthetic origin of Stachartin C.

Experimental Workflow: Phenylspirodrimane
Isolation
The following diagram illustrates a typical workflow for the isolation and characterization of

phenylspirodrimanes like Stachartin C.
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General workflow for isolation and analysis.
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Conclusion
Stachartin C represents an intriguing member of the phenylspirodrimane family with potential

for further investigation in drug discovery, particularly in oncology. The lack of detailed, publicly

available data on its specific biological activities and the underlying mechanisms of action

highlights a significant opportunity for future research. The protocols and data presented in this

guide, based on related compounds, provide a foundational framework for researchers to

design and execute studies aimed at elucidating the therapeutic potential of Stachartin C. As

more research is conducted, a clearer picture of its pharmacological profile will emerge,

potentially leading to the development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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